Cas no 121734-79-0 ((R,S)-N-(1-Phenylethyl) Ibuprofen Amide)

• Product Name: (R,S)-N-(1-Phenylethyl) Ibuprofen Amide
• CAS No: 121734-79-0
• Molecular Formula: C₂₁H₂₇NO
• Molecular Weight: 309.44518
• CID: 1061026
• PubChem ID: 1207294

(R,S)-N-(1-Phenylethyl) Ibuprofen Amide Properties

Names and Identifiers

• (R,S)-N-(1-Phenylethyl) Ibuprofen Amide
• (R,S)-N-(1-Phenyleth
• 2-(4-Isobutylphenyl)-N-(1-phenylethyl)propanamide
• (R,S)-N-(1-Phenylethyl)ibuprofen amide
• Benzeneacetamide, alpha-methyl-4-(2-methylpropyl)-N-(1-phenylethyl)-, [R-(R*,S*)]-
• 121734-79-0 and 81576-47-8
• N-(1-Phenylethyl)ibuprofen amide, (R,S)-
• 121734-79-0
• SCHEMBL15709465
• Benzeneacetamide, alpha-methyl-4-(2-methylpropyl)-N-[(1R)-1-phenylethyl]-, (alphaS)-
• 81576-52-5
• ZJW5L4KC59
• (2S)-2-[4-(2-methylpropyl)phenyl]-N-[(1R)-1-phenylethyl]propanamide
• (alphaS)-alpha-Methyl-4-(2-methylpropyl)-N-[(1R)-1-phenylethyl]benzeneacetamide; [R-(R*,S*)]-alpha-Methyl-4-(2-methylpropyl)-N-(1-phenylethyl)benzeneacetamide;
• (S,S)-N-(1-Phenylethyl) Ibuprofen Amide
• (alphaS)-alpha-Methyl-4-(2-methylpropyl)-N-[(1R)-1-phenylethyl]benzeneacetamide
• (S)-2-(4-Isobutylphenyl)-N-((R)-1-phenylethyl)propanamide

• InChIKey： BLNIYEIMTLMHGY-DLBZAZTESA-N
• Inchi： InChI=1S/C21H27NO/c1-15(2)14-18-10-12-19(13-11-18)16(3)21(23)22-17(4)20-8-6-5-7-9-20/h5-13,15-17H,14H2,1-4H3,(H,22,23)/t16-,17+/m0/s1
• SMILES： CC(C)CC1=CC=C(C=C1)C(C)C(=O)NC(C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 309.20900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 309.209264485g/mol
• Heavy Atom Count: 23
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 5.70630
• PSA: 32.59000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids